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Abstract

Nanangenine B is a drimane sesquiterpenoid and a fungal metabolite originating from the
novel Australian fungus, Aspergillus nanangensis.[1][2][3] This document provides a
comprehensive overview of the chemical structure, physicochemical properties, and biological
activity of Nanangenine B. It includes detailed experimental protocols for its isolation and
characterization, as well as a summary of its quantitative data. This guide is intended for
researchers, scientists, and professionals in the field of drug development and natural product
chemistry.

Chemical Structure and Properties

Nanangenine B is classified as a drimane sesquiterpenoid.[1][4] Its structure was elucidated
through detailed spectroscopic analysis.[1][4] The molecular formula of Nanangenine B is
C21H320e6.[1][3]

Chemical Structure:
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The structure of Nanangenine B is characterized by a drimane core with a hexanoyl group
attached at the C-6 position.[1]

Table 1: Physicochemical and Spectroscopic Data for Nanangenine B

Property Value Reference
Molecular Formula C21H3206 [11[3]
Formula Weight 380.5 [3]
Appearance White powder [1]

Optical Rotation [a]D2° -226 (¢ 0.06, MeOH) [1]

UV (MeCN) Amax (log €) 200 (4.08); 208 (3.76) nm [1]

[M + Na]* calcd. for
HRMS-ESI (+, m/z) C21H32NaOs*, 403.2091; [1]
found, 403.2096

CAS Number 1609469-72-8 [3]
Fungus/Aspergillus

Origin J p J [2][3]
nanangensis

Biological Activity

Nanangenine B has demonstrated biological activity, including antibacterial and cytotoxic
effects. It is active against Bacillus subtilis with an ICso of 62 pg/ml and shows cytotoxicity
towards NS-1 mouse myeloma cells with an ICso of 38 pg/ml.[3]

Experimental Protocols
Fungal Cultivation and Extraction

Aspergillus nanangensis was cultivated on jasmine rice and pearl barley for 21 days, leading to
extensive mycelial growth.[1] The extraction process involved the following steps:

o Extraction of the grains with acetone.
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 Partitioning of the resulting aqueous residue with ethyl acetate (EtOAc).

o Defatting of the EtOAc extract with hexane to yield an enriched extract of non-polar
secondary metabolites.[1]

Isolation of Nanangenine B

The enriched extract underwent fractionation using reversed-phase preparative High-
Performance Liquid Chromatography (HPLC) to yield Nanangenine B among other drimane

metabolites.[1]

Structure Elucidation

The chemical structure of Nanangenine B was determined through comprehensive
spectroscopic analysis. High-Resolution Electrospray lonisation Mass Spectrometry
(HRESI(+)MS) was used to determine the molecular formula.[1] Nuclear Magnetic Resonance
(NMR) spectroscopy provided detailed information about the carbon and proton framework,
establishing it as the 6-O-hexanoyl analogue of Nanangenine A.[1]

Workflow and Pathway Diagrams

The following diagram illustrates the general workflow for the isolation and characterization of
Nanangenine B.
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Caption: Workflow for the isolation and characterization of Nanangenine B.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Phone: (601) 213-4426

Email: info@benchchem.com

© 2025 BenchChem. All rights reserved.

6/6

Tech Support


https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b10821924?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

